Cas no 1261986-24-6 ([1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-chloro-6-fluoro-, 4'-methyl ester)

[1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-chloro-6-fluoro-, 4'-methyl ester is a biphenyl-based derivative featuring a chloro-fluoro substitution pattern and a methyl ester group. This compound is of interest in synthetic chemistry due to its multifunctional structure, which serves as a versatile intermediate for further derivatization. The presence of both electron-withdrawing (chloro, fluoro) and electron-donating (methyl ester) groups enhances its utility in cross-coupling reactions and other transformations. Its rigid biphenyl core contributes to stability, while the substituents allow for selective modifications, making it valuable in pharmaceutical and materials research. The compound is typically handled under standard laboratory conditions, with purity and reactivity optimized for synthetic applications.

[1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-chloro-6-fluoro-, 4'-methyl ester structure

1261986-24-6 structure

Product Name:[1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-chloro-6-fluoro-, 4'-methyl ester

CAS No:1261986-24-6

MF:C₁₅H₁₀ClFO₄

MW:308.688907146454

MDL:MFCD18322653

CID:2767699

Update Time:2025-06-29

[1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-chloro-6-fluoro-, 4'-methyl ester Chemical and Physical Properties

Names and Identifiers

- [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-chloro-6-fluoro-, 4'-methyl ester
- MDL： MFCD18322653
- Inchi： 1S/C15H10ClFO4/c1-21-15(20)10-4-2-8(7-12(10)16)11-6-9(14(18)19)3-5-13(11)17/h2-7H,1H3,(H,18,19)
- InChI Key： XINBBSLUICJYKK-UHFFFAOYSA-N
- SMILES： C1(C2=CC=C(C(OC)=O)C(Cl)=C2)=C(F)C=CC(C(O)=O)=C1

[1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-chloro-6-fluoro-, 4'-methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329930-5 g	3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95%; .	1261986-24-6	95%	5g	€1159.00	2023-04-26
abcr	AB329930-5g	3-(3-Chloro-4-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95%; .	1261986-24-6	95%	5g	€1159.00	2024-06-08

[1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-chloro-6-fluoro-, 4'-methyl ester Related Literature

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Additional information on [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-chloro-6-fluoro-, 4'-methyl ester

Professional Introduction to [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-chloro-6-fluoro-, 4'-methyl ester (CAS No. 1261986-24-6)

The compound [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-chloro-6-fluoro-, 4'-methyl ester, identified by its CAS number CAS No. 1261986-24-6, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry and material science. This compound belongs to the biphenyl derivative family, characterized by its dual carboxylic acid groups and the presence of halogen substituents, which contribute to its unique chemical properties and reactivity.

Recent advancements in medicinal chemistry have highlighted the importance of biphenyl-based scaffolds in the design of novel therapeutic agents. The structural features of [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-chloro-6-fluoro-, 4'-methyl ester make it a valuable intermediate in the synthesis of biologically active molecules. Specifically, the fluoro and chloro substituents introduce electronic and steric effects that can modulate the binding affinity and selectivity of potential drug candidates.

In the realm of drug discovery, the compound's bifunctional nature allows for diverse chemical modifications. The carboxylic acid groups can participate in esterification or amidation reactions, while the aromatic rings provide a stable backbone for further derivatization. This versatility has made it a subject of interest in academic and industrial research labs aiming to develop new treatments for various diseases.

One of the most compelling aspects of [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-chloro-6-fluoro-, 4'-methyl ester is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects.

Recent studies have demonstrated that biphenyl derivatives exhibit promising activity against tyrosine kinases. The presence of both fluoro and chloro substituents in [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-chloro-6-fluoro-, 4'-methyl ester enhances its ability to interact with the ATP-binding site of kinases. This interaction is critical for inhibiting kinase activity and has been observed in several preclinical models.

The compound's structural motif also finds relevance in materials science. Biphenyl derivatives are known for their thermal stability and mechanical strength, making them suitable for applications in high-performance polymers and liquid crystals. The specific arrangement of functional groups in [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-chloro-6-fluoro-, 4'-methyl ester contributes to its exceptional properties as a building block for advanced materials.

In conclusion, [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 3'-chloro-6-fluoro-, 4'-methyl ester (CAS No. 1261986-24-6) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research aimed at developing novel therapeutics and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing some of the most pressing challenges in modern science.